Cas no 135-15-9 (1,4-Dibutoxy-2-nitrobenzene)

• Product Name: 1,4-Dibutoxy-2-nitrobenzene
• CAS No: 135-15-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD00272266
• CID: 82014
• PubChem ID: 67265
• Update Time: 2025-05-23

1,4-Dibutoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibutoxy-2-nitrobenzene
• 1,4-Di-n-butoxy-2-nitrobenzene
• 1,4-dibutoxy-2-nitro-benzene
• 1,4-Dibutoxy-2-nitro-benzol
• 2,5-Dibutoxy-1-nitrobenzene
• 2,5-DI-N-BUTOXYNITROBENZENE
• Benzene,1,4-dibutoxy-2-nitro
• Benzene,4-dibutoxy-2-nitro
• 1-NITRO-2,5-DIBUTOXYBENZENE
• HYDROQUINONE NITRODIBUTYL ETHER
• 1,4-DI-N-BUTOXY-2-NITROBENZENE, 98%
• EINECS 205-180-6
• NS00024379
• NSC-133444
• NSC 133444
• DTXSID50159193
• Benzene, 1,4-dibutoxy-2-nitro-
• Benzene,1,4-dibutoxy-2-nitro-
• CS-0444901
• AKOS022180932
• 135-15-9
• Benzene,4-dibutoxy-2-nitro-
• NSC133444
• DTXCID0081684
• UVLGMZCLSQBSPZ-UHFFFAOYSA-N

• MDL： MFCD00272266
• Inchi： 1S/C14H21NO4/c1-3-5-9-18-12-7-8-14(19-10-6-4-2)13(11-12)15(16)17/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： UVLGMZCLSQBSPZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])OCCCC)CCCC

Computed Properties

• Exact Mass: 267.14700
• Monoisotopic Mass: 267.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Density: 1.076
• Boiling Point: 394.4°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.507
• PSA: 64.28000
• LogP: 4.47580

1,4-Dibutoxy-2-nitrobenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,4-Dibutoxy-2-nitrobenzene

1,4-Dibutoxy-2-Nitrobenzene (CAS No. 135-15-9): A Comprehensive Overview

1,4-Dibutoxy-2-nitrobenzene (CAS No. 135-15-9) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two butoxy groups at the 1 and 4 positions and a nitro group at the 2 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 1,4-dibutoxy-2-nitrobenzene involves a series of well-established organic reactions, including nitration and alkoxylation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

One of the most notable applications of 1,4-dibutoxy-2-nitrobenzene is in the field of materials science, particularly in the development of advanced polymers and composites. The nitro group imparts strong electron-withdrawing properties, while the butoxy groups contribute to hydrophilicity and solubility in polar solvents. These characteristics make the compound an ideal precursor for synthesizing high-performance polymers with tailored electronic and mechanical properties.

Recent studies have also highlighted the potential of 1,4-dibutoxy-2-nitrobenzene in drug delivery systems. Its ability to act as a carrier for hydrophobic drugs has been explored in nanotechnology-based drug delivery platforms. Researchers have demonstrated that the compound can enhance drug solubility and bioavailability when incorporated into lipid nanoparticles or polymeric micelles.

In addition to its practical applications, 1,4-dibutoxy-2-nitrobenzene has been extensively studied for its role in fundamental chemical research. The compound serves as a model system for investigating aromatic substitution reactions and electronic effects on reactivity. For example, recent computational studies have provided deeper insights into the electronic structure of the molecule, revealing how the substituents influence its reactivity in nucleophilic aromatic substitution reactions.

The environmental impact of 1,4-dibutoxy-2-nitrobenzene has also been a topic of interest in recent years. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from contaminated environments. Efforts are ongoing to develop cost-effective bioremediation strategies for industrial wastewaters containing this compound.

In conclusion, 1,4-dibutoxy-2-nitrobenzene (CAS No. 135-15-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial processes. As advancements in synthetic methods and material science continue to evolve, the potential for new applications of this compound is expected to grow further.